Cas no 61947-42-0 (Benzonitrile, 3,3'-[1,4-butanediylbis(oxy)]bis-)

Benzonitrile, 3,3'-[1,4-butanediylbis(oxy)]bis- structure
61947-42-0 structure
Product Name:Benzonitrile, 3,3'-[1,4-butanediylbis(oxy)]bis-
CAS No:61947-42-0
MF:C18H16N2O2
MW:292.331844329834
CID:462650
PubChem ID:14645144
Update Time:2025-04-19

Benzonitrile, 3,3'-[1,4-butanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3,3'-[1,4-butanediylbis(oxy)]bis-
    • 3-[4-(3-cyanophenoxy)butoxy]benzonitrile
    • 61947-42-0
    • DTXSID20562559
    • 3,3'-[Butane-1,4-diylbis(oxy)]dibenzonitrile
    • Inchi: 1S/C18H16N2O2/c19-13-15-5-3-7-17(11-15)21-9-1-2-10-22-18-8-4-6-16(12-18)14-20/h3-8,11-12H,1-2,9-10H2
    • InChI Key: NHHXNNGDAZHBCA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C#N)C=1)CCCCOC1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 292.12128
  • Monoisotopic Mass: 292.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 66.04
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